(6E)-6-[4-(2-chloro-5-methylphenoxy)-1H-quinazolin-2-ylidene]cyclohexa-2,4-dien-1-one

• Molecular Formula: C21H15ClN2O2
• Molecular Weight: 362.8 g/mol
• IUPAC Name: (6E)-6-[4-(2-chloro-5-methylphenoxy)-1H-quinazolin-2-ylidene]cyclohexa-2,4-dien-1-one
• InChI: InChI=1S/C21H15ClN2O2/c1-13-10-11-16(22)19(12-13)26-21-14-6-2-4-8-17(14)23-20(24-21)15-7-3-5-9-18(15)25/h2-12,23H,1H3/b20-15+
• InChI Key: SDLLTNCWRAMEFI-HMMYKYKNSA-N
• Isomeric SMILES: CC1=CC(=C(C=C1)Cl)OC2=N/C(=C/3\C=CC=CC3=O)/NC4=CC=CC=C42
• SMILES: CC1=CC(=C(C=C1)Cl)OC2=NC(=C3C=CC=CC3=O)NC4=CC=CC=C42

Description

(6E)-6-[4-(2-chloro-5-methylphenoxy)-1H-quinazolin-2-ylidene]cyclohexa-2,4-dien-1-one is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of (6E)-6-[4-(2-chloro-5-methylphenoxy)-1H-quinazolin-2-ylidene]cyclohexa-2,4-dien-1-one involves the inhibition of certain enzymes and signaling pathways in cells. It has been shown to inhibit the activity of protein kinases, which are involved in cell signaling and regulation. It also inhibits the activity of histone deacetylases, which are involved in the regulation of gene expression.
Biochemical and Physiological Effects:
The biochemical and physiological effects of (6E)-6-[4-(2-chloro-5-methylphenoxy)-1H-quinazolin-2-ylidene]cyclohexa-2,4-dien-1-one have been studied extensively. It has been shown to induce apoptosis in cancer cells, reduce inflammation, and inhibit the growth of fungi. It has also been shown to have a protective effect on the liver and kidneys.

Advantages and Limitations for Lab Experiments

One of the advantages of using (6E)-6-[4-(2-chloro-5-methylphenoxy)-1H-quinazolin-2-ylidene]cyclohexa-2,4-dien-1-one in lab experiments is its high potency and specificity. It has been shown to exhibit significant activity at low concentrations. However, one of the limitations is its relatively low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of (6E)-6-[4-(2-chloro-5-methylphenoxy)-1H-quinazolin-2-ylidene]cyclohexa-2,4-dien-1-one. One of the areas of interest is its potential use as a therapeutic agent for the treatment of cancer and other diseases. It is also being studied for its potential use as a fluorescent probe for imaging biological systems. Additionally, further research is needed to better understand its mechanism of action and to develop more effective synthesis methods.

Synthesis Methods

The synthesis of (6E)-6-[4-(2-chloro-5-methylphenoxy)-1H-quinazolin-2-ylidene]cyclohexa-2,4-dien-1-one involves the reaction of 2-chloro-5-methylphenol with 2-chloro-5-nitrobenzaldehyde in the presence of a base to form a nitrophenol intermediate. This intermediate is then reacted with cyclohexane-1,3-dione in the presence of a catalyst to form the desired product.

Scientific Research Applications

(6E)-6-[4-(2-chloro-5-methylphenoxy)-1H-quinazolin-2-ylidene]cyclohexa-2,4-dien-1-one has been studied extensively for its potential applications in various fields of scientific research. It has been shown to exhibit anticancer, anti-inflammatory, and antifungal activities. It has also been studied for its potential use as a fluorescent probe for imaging biological systems.